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Cat. No.: B147388 Get Quote

An In-depth Technical Guide to 8-Pentadecanone and its Synonyms for Researchers,

Scientists, and Drug Development Professionals

Introduction
8-Pentadecanone, a long-chain aliphatic ketone, is a molecule of growing interest in various

scientific fields, including chemical synthesis, food science, and medicinal chemistry. Its

symmetrical structure, with a carbonyl group positioned centrally along a 15-carbon chain,

imparts specific chemical and physical properties that make it a valuable reference compound

and a potential bioactive agent.[1] This technical guide provides a comprehensive overview of

8-Pentadecanone, its synonyms, chemical properties, synthesis protocols, and its emerging

applications in research and drug development.

Nomenclature and Synonyms
The compound with the CAS number 818-23-5 is most formally known by its IUPAC name,

pentadecan-8-one.[2] However, it is commonly referred to by several synonyms in scientific

literature and commercial catalogs. Understanding these synonyms is crucial for

comprehensive literature searches and material sourcing.

The most prevalent synonym is Diheptyl ketone, which accurately describes its structure as a

ketone flanked by two heptyl (seven-carbon) chains.[2][3][4] Other notable synonyms include

Caprylone, 8-Oxopentadecane, and Heptyl ketone.[3][5][6][7]
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A summary of common names and identifiers is provided below:

Identifier Type Identifier

IUPAC Name pentadecan-8-one

CAS Number 818-23-5

Molecular Formula C15H30O

Common Synonyms
Diheptyl ketone, Caprylone, Pentadecan-8-one,

8-Oxopentadecane, di-n-Heptyl ketone

Physicochemical Properties
The physical and chemical characteristics of 8-Pentadecanone are fundamental to its

handling, application, and analysis. It presents as a white to light yellow crystalline solid or

flakes at room temperature.[8] Its long alkyl chains render it relatively non-polar, leading to low

solubility in water but good solubility in many organic solvents.[4][9]

Property Value Source(s)

Molecular Weight 226.40 g/mol [2]

Melting Point 36-44 °C [4][8]

Boiling Point 178 °C [8]

Flash Point 110 °C [8]

Density 0.8184 g/cm³ (estimate) [8]

Water Solubility
0.4683 mg/L @ 25 °C

(estimated)
[9]

logP (Octanol/Water Partition

Coefficient)
6.2 (estimated) [9]

Spectroscopic and Chromatographic Data
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Analytical characterization of 8-Pentadecanone is typically achieved through spectroscopic

and chromatographic techniques. Infrared (IR) spectroscopy reveals a characteristic strong

absorption peak for the carbonyl (C=O) group, while mass spectrometry provides its molecular

weight and fragmentation pattern. Gas chromatography is commonly used for its separation

and quantification.[2][6]

Analytical Method Key Data Points Source(s)

Infrared (IR) Spectroscopy
Strong C=O stretch

characteristic of ketones.
[2]

Mass Spectrometry (Electron

Ionization)

Molecular Ion Peak (M+) at

m/z 226.
[6]

Kovats Retention Index

(Standard non-polar column)
1647, 1659, 1665 [2]

Synthesis and Experimental Protocols
The synthesis of symmetric ketones like 8-Pentadecanone can be achieved through several

established organic chemistry routes.

Experimental Protocol 1: Ketonic Condensation of
Heptanoic Acid
A primary method for synthesizing symmetric ketones is the ketonic condensation

(ketonization) of carboxylic acids. This reaction involves heating two equivalents of a carboxylic

acid in the presence of a catalyst, leading to the formation of a ketone, carbon dioxide, and

water.

Methodology:

Reactants: Heptanoic acid and a metal oxide catalyst (e.g., manganese(IV) oxide, cerium(IV)

oxide).

Procedure: Heptanoic acid is passed over a heated bed of the catalyst. The reaction typically

occurs at high temperatures (300-400 °C).
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Reaction: 2 CH₃(CH₂)₅COOH → CH₃(CH₂)₅CO(CH₂)₅CH₃ + CO₂ + H₂O

Purification: The resulting crude Diheptyl ketone is purified by distillation under reduced

pressure.

General Workflow for Ketonic Condensation

Heptanoic Acid
(Starting Material)

Reaction Vessel

Catalyst Bed
(e.g., MnO2 at 300-400°C)

Crude Product Mixture
(Diheptyl ketone, CO2, H2O, unreacted acid)

Ketonization

Condensation

Purification
(Vacuum Distillation)

Pure 8-Pentadecanone

Click to download full resolution via product page

Workflow for the synthesis of 8-Pentadecanone.

Experimental Protocol 2: Grignard Reaction
Another classic method involves the reaction of a Grignard reagent with an appropriate

electrophile.
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Methodology:

Reactants: Heptylmagnesium bromide (a Grignard reagent) and octanoyl chloride.

Procedure: The Grignard reagent is prepared by reacting 1-bromoheptane with magnesium

metal in dry ether. This solution is then slowly added to a solution of octanoyl chloride in dry

ether at low temperature (e.g., 0 °C).

Workup: The reaction is quenched with a weak acid (e.g., aqueous ammonium chloride

solution). The organic layer is separated, dried, and the solvent is evaporated.

Purification: The final product is purified by column chromatography or distillation.

Biological Activity and Potential in Drug
Development
While extensive pharmacological data is not yet available, preliminary research and the

compound's presence in various natural sources suggest potential biological activities relevant

to drug development.

Antimicrobial Properties
8-Pentadecanone has been reported to possess antimicrobial properties, showing inhibitory

effects against certain bacterial strains.[1] This activity suggests its potential as a natural

preservative in food science and as a lead compound for the development of new antimicrobial

agents, which is of critical importance in an era of growing antibiotic resistance.[1]

Natural Occurrence and Role as a Biomarker
8-Pentadecanone has been identified as a volatile organic compound (VOC) in several plant

species, including Andean tomato landraces (Solanum lycopersicum) and the medicinal plant

Terminalia chebula.[1] Its presence in these plants is often determined using analytical

techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[1]

Intriguingly, related long-chain ketones have been linked to fatty acid synthesis pathways in

cancer cells.[10] Research using isotope labeling has shown that ketones can be derived from

the cellular metabolism of glucose in lung cancer cells.[10] This opens up the possibility of
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using 8-Pentadecanone or its metabolic precursors/products as potential biomarkers for

detecting altered metabolic states in cancer.

Potential Role of Ketones in Cancer Metabolism

Cancer Cell

Glucose

Pyruvate

Glycolysis

Acetyl-CoA

Fatty Acid
Synthesis (FAS)

Upregulated in
'Warburg Effect'

Fatty Acids

Long-Chain Ketones
(e.g., 8-Pentadecanone)

Potential
Metabolic
Product

Potential Biomarker
for Altered Metabolism

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b147388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Ketone link to altered cancer cell metabolism.

Medicinal Chemistry Considerations
The lipophilic nature of 8-Pentadecanone, indicated by its high logP value, is a significant

factor in medicinal chemistry. This property influences its ability to cross cell membranes and its

potential distribution within biological systems. Computational analyses of phytochemicals from

Terminalia chebula have included 8-Pentadecanone in screenings for drug-like properties,

suggesting its structural motif may be of interest for designing new therapeutic agents.[1]

Furthermore, studies on related long-chain ketones have explored their potential

hypocholesterolemic (cholesterol-lowering) activity.[1]

Analytical Protocols
Experimental Protocol 3: Identification in Natural
Products by GC-MS
The standard method for identifying 8-Pentadecanone in complex mixtures, such as plant

extracts, is Gas Chromatography-Mass Spectrometry (GC-MS).

Methodology:

Sample Preparation: A volatile extract is prepared from the source material (e.g., plant

leaves) using methods like headspace solid-phase microextraction (HS-SPME) or solvent

extraction.

GC Separation: The extract is injected into a GC equipped with a non-polar capillary column

(e.g., DB-5ms). The oven temperature is programmed to ramp up (e.g., from 60°C to 240°C)

to separate compounds based on their boiling points and column interactions.

MS Detection: As compounds elute from the GC column, they enter the mass spectrometer.

They are ionized (typically by electron ionization), and the resulting mass-to-charge ratio of

the fragments is detected.

Identification: The retention time of the peak and the resulting mass spectrum are compared

to those of an authentic 8-Pentadecanone standard and/or matched against spectral
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libraries like NIST.

Conclusion
8-Pentadecanone, also widely known as Diheptyl ketone, is a well-characterized long-chain

ketone with established physicochemical properties. Its synthesis is achievable through

standard organic reactions, and its identification is routinely performed using GC-MS. While its

primary applications have been in chemical research as a reference compound, emerging

evidence of its antimicrobial activity and its presence in medicinal plants point towards a

promising future in drug development and as a potential biomarker. This guide provides

foundational technical information to aid researchers and scientists in exploring the full

potential of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147388#synonyms-for-8-pentadecanone-like-
diheptyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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